(1S,2S)-1-amino-1-(4-methoxyphenyl)propan-2-ol (1S,2S)-1-amino-1-(4-methoxyphenyl)propan-2-ol
Brand Name: Vulcanchem
CAS No.:
VCID: VC17465931
InChI: InChI=1S/C10H15NO2/c1-7(12)10(11)8-3-5-9(13-2)6-4-8/h3-7,10,12H,11H2,1-2H3/t7-,10+/m0/s1
SMILES:
Molecular Formula: C10H15NO2
Molecular Weight: 181.23 g/mol

(1S,2S)-1-amino-1-(4-methoxyphenyl)propan-2-ol

CAS No.:

Cat. No.: VC17465931

Molecular Formula: C10H15NO2

Molecular Weight: 181.23 g/mol

* For research use only. Not for human or veterinary use.

(1S,2S)-1-amino-1-(4-methoxyphenyl)propan-2-ol -

Specification

Molecular Formula C10H15NO2
Molecular Weight 181.23 g/mol
IUPAC Name (1S,2S)-1-amino-1-(4-methoxyphenyl)propan-2-ol
Standard InChI InChI=1S/C10H15NO2/c1-7(12)10(11)8-3-5-9(13-2)6-4-8/h3-7,10,12H,11H2,1-2H3/t7-,10+/m0/s1
Standard InChI Key ZBXPOHJSNYWSOE-OIBJUYFYSA-N
Isomeric SMILES C[C@@H]([C@H](C1=CC=C(C=C1)OC)N)O
Canonical SMILES CC(C(C1=CC=C(C=C1)OC)N)O

Introduction

(1S,2S)-1-amino-1-(4-methoxyphenyl)propan-2-ol is a chiral organic compound with the CAS number 40480-99-7. It belongs to the class of specialty materials and is characterized by its specific stereochemistry, which is crucial for its chemical and biological properties. This compound is of interest in various fields, including pharmaceutical chemistry and organic synthesis.

Synthesis and Applications

The synthesis of (1S,2S)-1-amino-1-(4-methoxyphenyl)propan-2-ol typically involves asymmetric synthesis methods to achieve the desired stereochemistry. Such methods often employ chiral catalysts or auxiliaries to ensure the formation of the correct stereoisomer. This compound may be used as an intermediate in the synthesis of pharmaceuticals or other chiral molecules, where stereochemistry is crucial for biological activity.

Synthesis Methods:

  • Asymmetric Synthesis: Utilizes chiral catalysts or auxiliaries to achieve the desired (1S,2S) stereochemistry.

  • Chiral Resolution: May involve separation of racemic mixtures using chiral stationary phases or enzymatic resolution.

Research Findings and Applications

Research on chiral compounds like (1S,2S)-1-amino-1-(4-methoxyphenyl)propan-2-ol often focuses on their potential applications in pharmaceuticals and fine chemicals. The specific stereochemistry of such compounds can significantly influence their biological activity and interaction with enzymes or receptors.

Applications:

  • Pharmaceutical Intermediates: Used in the synthesis of drugs where stereochemistry is crucial for efficacy and safety.

  • Fine Chemicals: May be employed in the production of chiral materials for various industrial applications.

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